N,N'-4,4'-biphenyldiylbis(2-phenylacetamide)

• IUPAC Name: 2-phenyl-N-[4-[4-[(2-phenylacetyl)amino]phenyl]phenyl]acetamide
• InChI: InChI=1S/C28H24N2O2/c31-27(19-21-7-3-1-4-8-21)29-25-15-11-23(12-16-25)24-13-17-26(18-14-24)30-28(32)20-22-9-5-2-6-10-22/h1-18H,19-20H2,(H,29,31)(H,30,32)
• InChI Key: DXQFRBXIOIKTTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=CC=C(C=C3)NC(=O)CC4=CC=CC=C4
• Molecular Formula: C28H24N2O2
• Molecular Weight: 420.5 g/mol

Description

N,N'-4,4'-biphenyldiylbis(2-phenylacetamide), commonly known as BPPA, is a synthetic compound that belongs to the class of amides. It has gained significant attention in recent years due to its potential applications in scientific research. BPPA is widely used as a cross-linking agent, and its unique chemical structure makes it an ideal candidate for various biomedical applications.

Mechanism of Action

BPPA works by forming covalent bonds between biomolecules, such as proteins and nucleic acids. This cross-linking can lead to changes in the physical and chemical properties of the biomolecules, which can be exploited for various applications. BPPA has been shown to be a highly effective cross-linking agent, and its mechanism of action has been extensively studied.
Biochemical and Physiological Effects:
BPPA has been shown to have minimal toxicity and does not cause any significant adverse effects on cells or tissues. It has been used in various in vitro and in vivo studies, and its safety profile makes it an attractive candidate for biomedical applications.

Advantages and Limitations for Lab Experiments

The advantages of using BPPA in lab experiments include its high efficiency as a cross-linking agent, its biocompatibility, and its ease of synthesis. However, the limitations of using BPPA include its relatively low solubility in water, which can limit its use in certain applications. Additionally, the cross-linking reaction can be affected by various factors, such as pH and temperature, which can affect the efficiency of the reaction.

Future Directions

There are several future directions for the use of BPPA in scientific research. One potential application is in the development of hydrogels for tissue engineering, which could be used to repair damaged tissues or organs. BPPA could also be used in the development of drug delivery systems, such as nanoparticles, which could be used for targeted drug delivery. Additionally, BPPA could be used in the development of biosensors, which could be used for the detection of various biomolecules. Further research is needed to explore the full potential of BPPA in various biomedical applications.
Conclusion:
In conclusion, BPPA is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a highly efficient cross-linking agent that has been used in the development of hydrogels, nanoparticles, and biosensors. BPPA has a unique chemical structure that makes it an attractive candidate for various biomedical applications. Further research is needed to fully explore the potential of BPPA in various applications.

Scientific Research Applications

BPPA has been extensively used in scientific research due to its ability to cross-link proteins and other biomolecules. It has been used in the development of hydrogels, which have potential applications in tissue engineering and drug delivery. BPPA has also been used as a cross-linking agent in the preparation of nanoparticles, which can be used for targeted drug delivery.